(Sulfobromophthalein)glutathione conjugate
Overview
Description
(Sulfobromophthalein)glutathione conjugate, also known as this compound, is a useful research compound. Its molecular formula is C30H25Br4N3Na2O16S3 and its molecular weight is 1145.3 g/mol. The purity is usually 95%.
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Properties
CAS No. |
52682-84-5 |
|---|---|
Molecular Formula |
C30H25Br4N3Na2O16S3 |
Molecular Weight |
1145.3 g/mol |
IUPAC Name |
disodium;(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid;2-hydroxy-5-[4,5,6,7-tetrabromo-1-(4-hydroxy-3-sulfonatophenyl)-3-oxo-2-benzofuran-1-yl]benzenesulfonate |
InChI |
InChI=1S/C20H10Br4O10S2.C10H17N3O6S.2Na/c21-15-13-14(16(22)18(24)17(15)23)20(34-19(13)27,7-1-3-9(25)11(5-7)35(28,29)30)8-2-4-10(26)12(6-8)36(31,32)33;11-5(10(18)19)1-2-7(14)13-6(4-20)9(17)12-3-8(15)16;;/h1-6,25-26H,(H,28,29,30)(H,31,32,33);5-6,20H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19);;/q;;2*+1/p-2/t;5-,6-;;/m.0../s1 |
InChI Key |
IOJVIPDIDCVMDD-GOIBDWBOSA-L |
SMILES |
C1=CC(=C(C=C1C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)C(=O)O2)C4=CC(=C(C=C4)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.C(CC(=O)NC(CS)C(=O)NCC(=O)O)C(C(=O)O)N.[Na+].[Na+] |
Isomeric SMILES |
C1=CC(=C(C=C1C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)C(=O)O2)C4=CC(=C(C=C4)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.C(CC(=O)N[C@@H](CS)C(=O)NCC(=O)O)[C@@H](C(=O)O)N.[Na+].[Na+] |
Canonical SMILES |
C1=CC(=C(C=C1C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)C(=O)O2)C4=CC(=C(C=C4)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O.C(CC(=O)NC(CS)C(=O)NCC(=O)O)C(C(=O)O)N.[Na+].[Na+] |
Key on ui other cas no. |
52682-84-5 |
Synonyms |
(sulfobromophthalein)glutathione conjugate BSP-SG glutathione-sulfobromophthalein conjugate |
Origin of Product |
United States |
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